Cas no 1092461-36-3 (3-Bromo-5-(trifluoromethoxy)benzoyl chloride)
3-Bromo-5-(trifluoromethoxy)benzoyl chloride is a highly reactive aromatic acyl chloride derivative, primarily employed as a key intermediate in organic synthesis. Its structure features a bromo substituent and a trifluoromethoxy group, enhancing its utility in cross-coupling reactions and electrophilic substitutions. The presence of the benzoyl chloride moiety allows for efficient acylation reactions, making it valuable in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability in derived compounds. This reagent is particularly useful in constructing complex molecules where selective functionalization is required. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
1092461-36-3 structure
Product Name:3-Bromo-5-(trifluoromethoxy)benzoyl chloride
CAS No:1092461-36-3
MF:C8H3BrClF3O2
MW:303.460431337357
MDL:MFCD11519379
CID:2123000
PubChem ID:54772359
Update Time:2025-06-07
3-Bromo-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-trifluoromethoxybenzoyl chloride
- 3-Bromo-5-(trifluoromethoxy)benzoyl chloride
- SCHEMBL2565422
- MFCD11519379
- JS-4884
- 3-BROMO-5-(TRIFLUOROMETHOXY)BENZOYLCHLORIDE
- DB-339247
- E87077
- DTXSID701258617
- AKOS005258897
- 1092461-36-3
- CS-0440702
-
- MDL: MFCD11519379
- Inchi: 1S/C8H3BrClF3O2/c9-5-1-4(7(10)14)2-6(3-5)15-8(11,12)13/h1-3H
- InChI Key: PRRWHYQCMQADHB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)Cl)C=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 301.89570g/mol
- Monoisotopic Mass: 301.89570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
3-Bromo-5-(trifluoromethoxy)benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC302826-1g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 0.98 | 1g |
£75.00 | 2025-02-21 | |
| Apollo Scientific | PC302826-5g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 0.98 | 5g |
£298.00 | 2025-02-21 | |
| Apollo Scientific | PC302826-10g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 97% | 10g |
£1500.00 | 2023-09-01 | |
| abcr | AB263758-5 g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride, 97%; . |
1092461-36-3 | 97% | 5g |
€303.40 | 2023-04-27 | |
| eNovation Chemicals LLC | Y1246666-100mg |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 95%+ | 100mg |
$70 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246666-250mg |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 95%+ | 250mg |
$80 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246666-1g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 95%+ | 1g |
$110 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1246666-5g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride |
1092461-36-3 | 95%+ | 5g |
$255 | 2024-06-06 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31775-1g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride, 97% |
1092461-36-3 | 97% | 1g |
¥1314.00 | 2023-02-14 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H31775-5g |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride, 97% |
1092461-36-3 | 97% | 5g |
¥5258.00 | 2023-02-14 |
3-Bromo-5-(trifluoromethoxy)benzoyl chloride Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1092461-36-3 (3-Bromo-5-(trifluoromethoxy)benzoyl chloride) Related Products
- 36823-88-8(4-(Trifluoromethoxy)benzoyl chloride)
- 85366-63-8(3-Bromo-4-(trifluoromethoxy)benzoyl chloride)
- 1261582-04-0(3-Bromo-5-methoxybenzoyl chloride)
- 57320-63-5(4-(Difluoromethoxy)benzoyl Chloride)
- 886498-07-3(3-Bromo-5-(trifluoromethoxy)benzaldehyde)
- 1261445-13-9(2-methyl-5-(trifluoromethoxy)benzoyl Chloride)
- 916420-52-5(3-methyl-5-(trifluoromethoxy)benzoyl Chloride)
- 86270-03-3(3-(Trifluoromethoxy)benzoyl chloride)
- 1070774-23-0(4-methoxy-3-(trifluoromethoxy)benzoyl Chloride)
- 261951-93-3(2-Methyl-4-(trifluoromethoxy)benzoyl chloride)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk